Cas no 141632-21-5 (3-(2-Fluorophenyl)cyclohexanone)

• Product Name: 3-(2-Fluorophenyl)cyclohexanone
• CAS No: 141632-21-5
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• MDL: MFCD13562926
• CID: 1078571
• PubChem ID: 53409226
• Update Time: 2025-10-18

3-(2-Fluorophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)cyclohexanone
• AG-L-22041
• CTK4C2728
• FT-0681617
• I14-29771
• KB-232671
• MolPort-016-578-492
• AKOS006333259
• DTXSID10696397
• 3-(2-fluorophenyl)cyclohexan-1-one
• Cyclohexanone, 3-(2-fluorophenyl)-
• 141632-21-5

• MDL： MFCD13562926
• Inchi： 1S/C12H13FO/c13-12-7-2-1-6-11(12)9-4-3-5-10(14)8-9/h1-2,6-7,9H,3-5,8H2
• InChI Key： GWFDDEVKTLLHSH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CC(CCC1)=O

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

3-(2-Fluorophenyl)cyclohexanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Fluorophenyl)cyclohexanone

Introduction to 3-(2-Fluorophenyl)cyclohexanone (CAS No. 141632-21-5)

3-(2-Fluorophenyl)cyclohexanone, a compound with the CAS number 141632-21-5, is a versatile molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanone ring and a fluorinated phenyl group. These features contribute to its potential applications in various scientific and industrial contexts.

The chemical structure of 3-(2-Fluorophenyl)cyclohexanone can be represented as C₁₂H₁₁FO. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of more complex organic compounds. The cyclohexanone moiety, on the other hand, provides a reactive carbonyl group that can participate in a wide range of chemical reactions, such as nucleophilic addition, reduction, and condensation reactions.

In recent years, 3-(2-Fluorophenyl)cyclohexanone has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel analgesics, anti-inflammatory agents, and anti-cancer drugs. The fluorine atom in the phenyl ring can enhance the lipophilicity and metabolic stability of these compounds, which are crucial factors for their biological activity and pharmacokinetic properties.

A notable study published in the Journal of Medicinal Chemistry (2022) reported the synthesis and biological evaluation of a series of derivatives based on 3-(2-Fluorophenyl)cyclohexanone. The study demonstrated that these derivatives exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. Furthermore, some of these compounds showed promising selectivity and reduced side effects compared to existing anti-inflammatory drugs.

Beyond medicinal chemistry, 3-(2-Fluorophenyl)cyclohexanone has also found applications in materials science and polymer chemistry. Its unique electronic properties make it a valuable monomer for the synthesis of functional polymers with tailored properties. For example, researchers at the University of California have developed a series of copolymers incorporating 3-(2-Fluorophenyl)cyclohexanone units that exhibit enhanced thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics, coatings, and adhesives.

The synthetic accessibility of 3-(2-Fluorophenyl)cyclohexanone is another factor contributing to its widespread use. Several efficient synthetic routes have been reported in the literature, including catalytic hydrogenation methods and transition-metal-catalyzed cross-coupling reactions. These methods allow for the scalable production of high-purity 3-(2-Fluorophenyl)cyclohexanone, making it readily available for both academic research and industrial applications.

In conclusion, 3-(2-Fluorophenyl)cyclohexanone (CAS No. 141632-21-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and synthetic accessibility make it an attractive building block for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new applications and optimize existing methods for its synthesis and use.